Cas no 61354-39-0 (Phenol, 5-(2,4-dichloro-6-methylphenoxy)-2-nitro-)

• Product Name: Phenol, 5-(2,4-dichloro-6-methylphenoxy)-2-nitro-
• CAS No: 61354-39-0
• MF: C₁₃H₉Cl₂NO₄
• MW: 314.120861768723
• CID: 482683
• PubChem ID: 14653473
• Update Time: 2025-04-19

Phenol, 5-(2,4-dichloro-6-methylphenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(2,4-dichloro-6-methylphenoxy)-2-nitro-
• 5-(2,4-dichloro-6-methylphenoxy)-2-nitrophenol
• 61354-39-0
• DTXSID70562645

• Inchi： 1S/C13H9Cl2NO4/c1-7-4-8(14)5-10(15)13(7)20-9-2-3-11(16(18)19)12(17)6-9/h2-6,17H,1H3
• InChI Key： UCJZJAROMMZLOT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1OC1C=CC(=C(C=1)O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 312.99097
• Monoisotopic Mass: 312.9908632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6